Cas no 64679-72-7 (Pyrimidine, 4-chloro-5-ethyl-2-(ethylthio)-6-methyl-)

• Product Name: Pyrimidine, 4-chloro-5-ethyl-2-(ethylthio)-6-methyl-
• CAS No: 64679-72-7
• MF: C₉H₁₃ClN₂S
• MW: 216.730919599533
• CID: 1680399
• Update Time: 2024-08-30

Pyrimidine, 4-chloro-5-ethyl-2-(ethylthio)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-5-ethyl-2-(ethylthio)-6-methyl-

• Inchi： 1S/C9H13ClN2S/c1-4-7-6(3)11-9(13-5-2)12-8(7)10/h4-5H2,1-3H3
• InChI Key： LRAUKHFMXLZKCE-UHFFFAOYSA-N
• SMILES： C1(SCC)=NC(C)=C(CC)C(Cl)=N1

Computed Properties

• Exact Mass: 216.04899

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 177-180 °C(Press: 21-23 Torr)
• PSA: 25.78
• pka: 0.32±0.50(Predicted)